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Compound Focus: Metronidazole Benzoate

CAS No.: 13182-89-3

Cat. No.: S560734

Chemical and Physicochemical Properties

The table below summarizes the core differences in their chemical identity and physical behavior.

Property Metronidazole Metronidazole Benzoate

Chemical (2-Methyl-5-nitro-1H- 1-(2-benzoyloxyethyl)-2-methyl-5-nitroimidazole [2]

Name imidazol-1-yl) ethanol [1]

Molecular CeHoN3Os [3] [1] Information missing

Formula

Structure Base imidazole derivative Benzoate ester of Metronidazole [2]

[1]

Appearance Information missing White or slightly yellowish, crystalline powder or flakes
[2]

Solubility Information missing Practically insoluble in water, freely soluble in
methylene chloride, soluble in acetone, slightly soluble
in alcohol [2]

Melting Point Information missing 99 - 102 °C [2]
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Property Metronidazole Metronidazole Benzoate
Active 100% active drug 62% Metronidazole by weight (pro-drug) [4]
Component

Pharmacological and Functional Properties

This table contrasts their pharmacological profiles and formulation applications, which are direct

consequences of their chemical differences.

| Property | Metronidazole | Metronidazole Benzoate | | :--- | :--- | :--- | | Status | Active Drug Substance [3] |
Pro-drug (Benzoyl Ester) [2] | | Mechanism of Action | Diffusion into cell; nitro group reduced to cytotoxic
radicals causing DNA strand breakage [5] [6] | Hydrolyzed to Metronidazole before or during gut wall
absorption [2] | | Bioavailability | >90% (oral) [3] | Circulates as active Metronidazole after hydrolysis [2] | |
Primary Application | Anaerobic bacterial & protozoal infections [5] [3] | Palatable oral liquid formulations
[4] [2] | | Palatability Bitter, metallic taste; poor palatability [4] | Tasteless; greatly improved palatability [2] |
| Dose Conversion | Reference active drug | Requires 1.6x weight to deliver equivalent Metronidazole dose

[4]]

The relationship between the two compounds and their activation pathway can be summarized as follows:
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Hydrolysis in GI Tract

Metronidazole (Active Drug)

Bactericidal Effect: DNA Damage

Click to download full resolution via product page

Analytical Method for Metronidazole Quantification

Robust analytical methods are crucial for quantifying the active drug in formulations and during stability

studies. Here is a detailed High-Performance Liquid Chromatography (HPLC) protocol.

Method Parameter Specification

Objective Quantification of Metronidazole in finished drug formulation [1]
Instrument HPLC with Photo Diode Array (PDA) detector [1]

Column Water Symmetry C18 (100 mm x 4.6 mm, 3.5 uym) [1]

Mobile Phase Isopropy! alcohol : Water (20:80 v/v) [1]

Flow Rate 1.0 mL/min [1]

Run Time 5 minutes [1]
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Method Parameter Specification

Detection Wavelength 315 nm [1]

Injection Volume 10 pL [1]

Column Temperature 30 °C [1]

Sample Preparation Dissolve in mobile phase to target concentration ~150 pg/mL [1]

The workflow for this analytical method proceeds through the following steps:

Prepare Mobile Phase

Filter & Degas Prepare Standard & Sample Solutions

Inject & Run HPLC

Data Analysis: Peak Area @ 315 nm

Click to download full resolution via product page

This method is stability-indicating, meaning it can accurately quantify Metronidazole even in the presence

of its degradation products, which is essential for forced degradation studies and shelf-life determination [1].

Key Insights for Research and Development

e Formulation Driver: The development of metronidazole benzoate was primarily driven by the need
to overcome the extreme bitterness of the parent drug, enabling patient-acceptable oral liquid
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dosage forms, particularly for pediatric and veterinary use [4] [2].

e Dosing Precision: The 62% potency factor is critical for dosage form design and clinical dosing.
Accurate conversion is essential to ensure therapeutic efficacy and avoid under-dosing [4].

¢ Molecular Simulation: Current research is exploring the thermodynamic properties and solubility
behavior of metronidazole benzoate in various solvents using molecular simulation, which can aid in
predictive formulation design [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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